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Compound of Interest

Compound Name: (4-Methylphenoxy)acetyl chloride

Cat. No.: B102860 Get Quote

Technical Support Center: (4-
Methylphenoxy)acetyl chloride
This guide provides essential information on the safe storage and handling of (4-
Methylphenoxy)acetyl chloride for researchers, scientists, and professionals in drug

development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with (4-Methylphenoxy)acetyl chloride?

A1: (4-Methylphenoxy)acetyl chloride is a corrosive substance that can cause severe skin

burns and eye damage.[1] Like other acid chlorides, it is expected to react violently with water

and be a lachrymator (an irritant that causes tearing). It is crucial to handle this chemical with

appropriate personal protective equipment in a well-ventilated area.

Q2: How should I properly store (4-Methylphenoxy)acetyl chloride?

A2: Store the container tightly closed in a dry, cool, and well-ventilated place.[2][3] It should be

kept away from heat, sparks, open flames, and other ignition sources.[2][4] To prevent

degradation and reaction with atmospheric moisture, it is recommended to handle and store it

under an inert gas.[2][4]

Q3: What materials are incompatible with (4-Methylphenoxy)acetyl chloride?
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A3: This compound is incompatible with water, alcohols, amines, strong bases, and oxidizing

agents.[3][5] Contact with water can cause a violent reaction, producing hydrochloric acid.[6][7]

Q4: What should I do if I accidentally spill (4-Methylphenoxy)acetyl chloride?

A4: In the event of a spill, you should first ensure your own safety by wearing appropriate PPE.

Evacuate the immediate area and eliminate all ignition sources.[6][8] For small spills, absorb

the chemical with an inert, dry material like vermiculite or dry sand and place it in a sealed

container for disposal.[6] Do not use water to clean up the spill.[6] Ensure the area is well-

ventilated after the cleanup is complete.[6] For large spills, it is crucial to have a pre-planned

emergency procedure.

Troubleshooting Guide
Problem: I observe fumes or a strong, pungent odor when opening the container.

Cause: The chemical is likely reacting with moisture in the air. Acid chlorides hydrolyze upon

contact with water to form hydrochloric acid and the corresponding carboxylic acid, which

can appear as fumes.[7]

Solution: Handle the container in a chemical fume hood with the sash at the lowest practical

height. Ensure your respiratory protection is adequate. After dispensing the required amount,

blanket the container with an inert gas (like nitrogen or argon) before sealing it tightly.

Problem: The material has changed color or appears to have solidified.

Cause: This could indicate decomposition or contamination. Prolonged exposure to air and

moisture can lead to degradation.

Solution: Do not use the reagent if you suspect it is contaminated, as this could adversely

affect your experiment and potentially create unforeseen hazards. Dispose of the material

according to your institution's hazardous waste guidelines.

Problem: I'm not sure what type of gloves to use.

Solution: Chemical-resistant gloves are required.[2] Materials such as butyl-rubber are often

recommended for handling acid chlorides. However, it is essential to consult the glove
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manufacturer's compatibility chart for the specific chemical you are using to ensure adequate

protection.

Quantitative Data Summary
Parameter Value Source

Molecular Formula C₉H₉ClO₂ [1]

Molecular Weight 184.62 g/mol [1]

Hazard Class Skin Corrosion 1B [1]

GHS Hazard Statement
H314: Causes severe skin

burns and eye damage
[1]

Experimental Protocols
Standard Operating Procedure for an Acylation Reaction
This protocol outlines the safe handling of (4-Methylphenoxy)acetyl chloride in a typical

acylation reaction.

Preparation and Precaution:

Conduct a thorough risk assessment before beginning the experiment.

Ensure a chemical fume hood is certified and functioning correctly.

Have an appropriate quenching solution (e.g., a dilute solution of sodium bicarbonate) and

spill kit readily available.

Wear the required Personal Protective Equipment (PPE):

Chemical safety goggles and a face shield.[9]

Chemical-resistant gloves (e.g., butyl-rubber).

A flame-retardant lab coat.[2]

Closed-toe shoes.
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Reaction Setup:

Set up the reaction glassware in the chemical fume hood. Ensure all glassware is dry.

The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to

prevent reaction with moisture.

Dispensing (4-Methylphenoxy)acetyl chloride:

Before opening the container, ensure the exterior is clean and dry.

Slowly and carefully open the container in the fume hood.

Use a dry syringe or cannula to transfer the required amount of the liquid reagent to the

reaction vessel.

Immediately recap the reagent bottle, blanket with inert gas, and seal tightly.

Reaction Quenching and Work-up:

Upon completion of the reaction, quench any remaining (4-Methylphenoxy)acetyl
chloride by slowly adding the reaction mixture to a cooled, stirred quenching solution. Be

aware that this may be an exothermic process.

Proceed with the standard work-up procedure.

Waste Disposal:

Dispose of all chemical waste, including contaminated consumables, in appropriately

labeled hazardous waste containers according to institutional and local regulations.
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Storage

Handling

Emergency Procedures

Store in a Cool, Dry, Well-Ventilated Area

Store Under Inert Gas

To prevent hydrolysis

Keep Away From Water, Bases, Alcohols

To prevent reactions

Work in a Fume Hood

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensures personal safety

Use Dry Glassware

Prevents reaction with moisture

Spill

Evacuate Area & Remove Ignition Sources

Skin/Eye Contact

Rinse with Plenty of Water for 15 min

Inhalation

Move to Fresh Air

Absorb with Inert, Dry Material Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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